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Compound of Interest

Compound Name: Domoxin

Cat. No.: B1620024 Get Quote

Domoxin: Not a Fluorescent Microscopy Label
Initial investigations into the use of Domoxin for fluorescence microscopy labeling have

revealed no scientific evidence or commercially available products supporting this application.

The compound Domoxin is chemically distinct from fluorescent agents and is classified as a

monoamine oxidase inhibitor (MAOI), a type of antidepressant drug that was never marketed.

It is likely that the query for "Domoxin" in the context of fluorescence microscopy stems from a

confusion with "Doxorubicin," a well-documented and widely used anticancer drug that

possesses intrinsic fluorescent properties. Doxorubicin is frequently utilized in cell imaging

studies due to its natural ability to fluoresce, allowing researchers to visualize its uptake and

distribution within cells.

Chemical Identity of Domoxin
Domoxin is a hydrazine derivative with the chemical formula C16H18N2O2.[1] Its systematic

IUPAC name is 1-benzyl-1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)hydrazine. The CAS

registry number for Domoxin is 61-74-5. As a monoamine oxidase inhibitor, its

pharmacological action is to block the activity of monoamine oxidase enzymes, which are

involved in the breakdown of neurotransmitters like serotonin and dopamine. There is no

indication in the scientific literature that this chemical structure confers any useful fluorescence

for microscopy applications.

The Fluorescent Properties of Doxorubicin
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In contrast, Doxorubicin is an anthracycline antibiotic known for its therapeutic effects in

chemotherapy and its inherent fluorescence. This fluorescence is a key tool for researchers in

cellular and molecular biology.

Key Characteristics of Doxorubicin Fluorescence:
Property Value

Excitation Maximum ~480 nm

Emission Maximum ~590 nm

Color of Emission Orange-Red

Quantum Yield Variable, dependent on environment

Photostability Moderate

Clarification Summary
To summarize the findings:

Domoxin: A non-fluorescent monoamine oxidase inhibitor. There are no established

protocols for its use in fluorescence microscopy.

Doxorubicin: A fluorescent anticancer drug commonly used in cell imaging.

For researchers and scientists seeking fluorescent labeling reagents, it is crucial to select

probes that are specifically designed and validated for microscopy applications. Standard

fluorescent dyes, such as fluorescein, rhodamine, and the Alexa Fluor or DyLight series, offer a

wide range of excitation and emission spectra suitable for various experimental setups.

Experimental Workflow: General Cellular Labeling
with a Fluorescent Probe
For illustrative purposes, a general workflow for labeling cells with a commercially available

fluorescent probe is provided below. This protocol is not applicable to Domoxin.
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Caption: A generalized workflow for fluorescently labeling cultured cells.

Signaling Pathway Visualization: Example of
MAPK/ERK Pathway
As Domoxin is not used for imaging, a diagram of a well-known signaling pathway often

studied using fluorescence microscopy, the MAPK/ERK pathway, is provided as a conceptual

example. Fluorescently tagged proteins within this pathway allow for the visualization of its

activation and downstream effects.
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Caption: Simplified diagram of the MAPK/ERK signaling pathway.
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In conclusion, while the field of fluorescence microscopy is vast and utilizes a diverse array of

chemical probes, Domoxin is not among them. Researchers interested in fluorescent labeling

should refer to established fluorophores and consult manufacturer protocols for their specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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